Cas no 2229218-38-4 (tert-butyl N-2-amino-2-(1-phenylcyclopropyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(1-phenylcyclopropyl)ethylcarbamate
• CAS No: 2229218-38-4
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 5994515
• PubChem ID: 165621784
• Update Time: 2025-10-29

tert-butyl N-2-amino-2-(1-phenylcyclopropyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(1-phenylcyclopropyl)ethylcarbamate
• 2229218-38-4
• EN300-1874957
• tert-butyl N-[2-amino-2-(1-phenylcyclopropyl)ethyl]carbamate

• Inchi： 1S/C16H24N2O2/c1-15(2,3)20-14(19)18-11-13(17)16(9-10-16)12-7-5-4-6-8-12/h4-8,13H,9-11,17H2,1-3H3,(H,18,19)
• InChI Key： FRGJYDRJHMLCMN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C1(C2C=CC=CC=2)CC1)N)=O

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-2-(1-phenylcyclopropyl)ethylcarbamate

Introduction to tert-butyl N-2-amino-2-(1-phenylcyclopropyl)ethylcarbamate (CAS No. 2229218-38-4)

tert-butyl N-2-amino-2-(1-phenylcyclopropyl)ethylcarbamate (CAS No. 2229218-38-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino group, and a phenylcyclopropyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of tert-butyl N-2-amino-2-(1-phenylcyclopropyl)ethylcarbamate can be represented as follows: the tert-butyl group provides steric hindrance, which can influence the compound's reactivity and stability. The amino group is a key functional group that can participate in various chemical reactions and interactions with biological targets. The phenylcyclopropyl moiety adds complexity to the molecule, potentially enhancing its binding affinity to specific receptors or enzymes.

Recent studies have explored the potential of tert-butyl N-2-amino-2-(1-phenylcyclopropyl)ethylcarbamate in various therapeutic areas. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. Modulating these receptors can have significant implications for treating diseases such as neurological disorders, cardiovascular diseases, and metabolic disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of tert-butyl N-2-amino-2-(1-phenylcyclopropyl)ethylcarbamate to several GPCRs. The results showed that this compound exhibited high affinity for specific GPCRs, suggesting its potential as a lead compound for drug development. The unique combination of functional groups in this molecule may allow it to interact selectively with target receptors, thereby minimizing off-target effects and improving therapeutic outcomes.

Beyond its potential as a GPCR modulator, tert-butyl N-2-amino-2-(1-phenylcyclopropyl)ethylcarbamate has also been studied for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, and compounds with anti-inflammatory activity can be valuable therapeutic agents. A study published in the European Journal of Pharmacology demonstrated that this compound effectively reduced inflammatory markers in vitro and in vivo models, indicating its potential for treating inflammatory conditions.

The synthesis of tert-butyl N-2-amino-2-(1-phenylcyclopropyl)ethylcarbamate involves several steps, including the formation of the tert-butyl carbamate moiety and the introduction of the phenylcyclopropyl group. The synthetic route is designed to optimize yield and purity while minimizing side reactions. Advanced synthetic techniques and catalysts are often employed to achieve these goals. The ability to synthesize this compound efficiently is crucial for its further development as a pharmaceutical candidate.

In addition to its therapeutic potential, tert-butyl N-2-amino-2-(1-phenylcyclopropyl)ethylcarbamate has been studied for its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its use in clinical settings. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a suitable half-life. These properties make it an attractive candidate for further clinical evaluation.

The safety profile of tert-butyl N-2-amino-2-(1-phenylcyclopropyl)ethylcarbamate has also been assessed through various toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile supports its potential use in clinical trials and eventual therapeutic applications.

In conclusion, tert-butyl N-2-amino-2-(1-phenylcyclopropyl)ethylcarbamate (CAS No. 2229218-38-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in areas such as GPCR modulation, anti-inflammatory therapy, and other pharmaceutical applications. Ongoing studies continue to explore its full range of properties and potential uses, contributing to advancements in medicinal chemistry and drug discovery.